The Structural and Biological Paradigm of [2-(Trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine in HPK1 Inhibitor Design
The Structural and Biological Paradigm of [2-(Trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine in HPK1 Inhibitor Design
Target Audience: Medicinal Chemists, Immunologists, and Preclinical Drug Development Professionals Document Type: In-Depth Technical Guide & Whitepaper
Executive Summary
In the landscape of modern immuno-oncology, overcoming T-cell exhaustion within the tumor microenvironment (TME) remains a critical hurdle. Hematopoietic Progenitor Kinase 1 (HPK1, also known as MAP4K1) has emerged as an apex negative regulator of T-cell receptor (TCR) signaling. While targeting HPK1 presents a profound therapeutic opportunity, the structural homology between HPK1 and other MAP4K family members (such as GLK/MAP4K3, a positive regulator of T-cells) demands extreme kinase selectivity.
This technical guide deconstructs the biological activity and mechanism of action of [2-(trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine (CAS: 2379905-36-7). Rather than acting as a standalone drug, this complex primary amine serves as a highly specialized, stereospecific building block (pharmacophore moiety). When conjugated to hinge-binding scaffolds (e.g., diaminopyrimidine carboxamides), it dictates the exceptional potency, selectivity, and pharmacokinetic viability of next-generation HPK1 inhibitors .
Deconstructing the Pharmacophore: Structural Causality
As drug developers, we do not select complex building blocks arbitrarily. Every functional group in the [2-(trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine moiety solves a specific biophysical challenge within the HPK1 ATP-binding cleft:
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The Methanamine Anchor: The primary amine serves as the synthetic attachment point, typically reacting with a pyrimidine or pyrido-pyrimidine core via nucleophilic aromatic substitution (SNAr) or cross-coupling. This linker provides just enough flexibility to allow the rest of the moiety to fold into the solvent-exposed region of the kinase.
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The Oxolane (Tetrahydrofuran) Core: Acting as a ribose mimetic, the oxolane ring restricts the conformational entropy of the molecule. By locking the molecule into a rigid 3D conformation (specifically the (2R,3S) diastereomer), it reduces the entropic penalty upon binding, significantly boosting binding affinity (Kd) .
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The 1,3,5-Trimethylpyrazole Selectivity Filter: Pyrazoles are privileged structures in kinase design due to their hydrogen-bonding capabilities. However, the addition of three methyl groups creates a precise steric bulk. This bulk perfectly occupies a lipophilic sub-pocket unique to HPK1, sterically clashing with the slightly narrower binding pockets of off-target kinases like GLK. This is the primary driver of the >1000-fold selectivity observed in leading clinical candidates .
Mechanism of Action: Reinvigorating the TCR Signalosome
To understand the biological activity of compounds containing this moiety, we must map the HPK1 signaling cascade. Upon TCR engagement, the ZAP70 kinase activates the LAT/SLP76 signalosome, driving T-cell proliferation. However, TCR activation simultaneously triggers HPK1. HPK1 phosphorylates SLP76 at Serine 376, causing the signalosome to disassemble and leading to T-cell exhaustion .
Inhibitors utilizing the oxolane-pyrazole moiety competitively bind to the ATP pocket of HPK1, blocking its catalytic activity. This prevents the phosphorylation of SLP76, sustaining the LAT/SLP76 complex and rescuing T-cell effector function even in immunosuppressive TMEs.
Mechanism of HPK1-mediated T-cell suppression and restoration via targeted small-molecule inhibition.
Quantitative SAR Data: The Impact of the Moiety
To illustrate the biological necessity of this specific building block, the table below synthesizes representative Structure-Activity Relationship (SAR) data. It compares a generic hinge-binding core functionalized with basic amines versus the highly optimized [2-(trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine moiety.
| Pharmacophore Moiety Attached to Core | HPK1 IC₅₀ (nM) | GLK IC₅₀ (nM) | Selectivity Fold (GLK/HPK1) | T-Cell IL-2 Secretion EC₅₀ (nM) |
| Linear Alkyl Amine | 125.0 | 45.0 | 0.36x (Inverse) | >10,000 |
| Oxolane + Unsubstituted Pyrazole | 12.0 | 15.0 | 1.25x | 1,200 |
| [2-(trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine | 0.8 | >800.0 | >1000x | 45 |
Data synthesis derived from patent literature optimization campaigns , demonstrating the moiety's critical role in driving both sub-nanomolar potency and essential kinome selectivity.
Experimental Validation Protocols
To ensure scientific integrity and reproducibility, compounds synthesized using this moiety must be validated through a self-validating cascade of biochemical and cellular assays.
Step-by-step preclinical validation workflow for novel HPK1 inhibitors.
Protocol 1: Biochemical HPK1 Inhibition (ADP-Glo™ Assay)
Rationale: We utilize the ADP-Glo™ assay because it directly measures ADP formed from the kinase reaction, providing a universal platform independent of specific peptide substrate sequences.
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Reagent Preparation: Prepare 1X Kinase Buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 0.01% Brij-35, 1 mM EGTA, 2 mM DTT). Dilute recombinant human HPK1 kinase domain to a working concentration of 0.5 nM.
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Compound Plating: In a 384-well white plate, dispense 100 nL of the oxolane-pyrazole derivative in DMSO (10-point dose-response, 3-fold dilutions).
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Kinase Reaction: Add 5 µL of the HPK1 enzyme solution to the wells. Incubate for 15 minutes at room temperature to allow compound binding.
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Activation: Initiate the reaction by adding 5 µL of an ATP/Substrate mix (final concentrations: 10 µM ATP, 0.2 µg/µL MBP substrate). Incubate for 60 minutes at room temperature.
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Detection: Add 10 µL of ADP-Glo™ Reagent to terminate the reaction and deplete unreacted ATP (incubate 40 mins). Add 20 µL of Kinase Detection Reagent to convert ADP to ATP and generate luminescence (incubate 30 mins).
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Self-Validation Check: Ensure the Z'-factor of the plate is >0.7. The reference inhibitor (e.g., GNE-6893) must fall within 3-fold of its historical IC₅₀.
Protocol 2: Cellular Pharmacodynamics (pSLP76 Flow Cytometry)
Rationale: Biochemical potency does not guarantee cellular target engagement due to membrane permeability limits and high intracellular ATP concentrations (~1-3 mM). Quantifying pSer376-SLP76 in Jurkat cells provides a direct, causal pharmacodynamic readout.
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Cell Culture & Starvation: Culture Jurkat E6-1 T-cells in RPMI-1640 + 10% FBS. Starve cells in serum-free media for 2 hours prior to the assay to reduce baseline kinase activity.
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Compound Treatment: Seed cells at 1×106 cells/well in a 96-well V-bottom plate. Treat with the inhibitor for 1 hour at 37°C.
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TCR Stimulation: Stimulate cells with 1 µg/mL anti-CD3 (clone OKT3) and 1 µg/mL anti-CD28 antibodies for exactly 5 minutes at 37°C to induce peak SLP76 phosphorylation.
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Fixation & Permeabilization: Immediately halt the reaction by adding an equal volume of 4% paraformaldehyde (fix for 15 mins). Wash and permeabilize using ice-cold 90% methanol for 30 minutes on ice.
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Staining & Analysis: Stain with a primary anti-pSLP76 (Ser376) antibody, followed by an AlexaFluor-647 secondary antibody. Analyze via flow cytometry.
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Self-Validation Check: The assay is only valid if the positive control (stimulated, no inhibitor) shows at least a 5-fold increase in Mean Fluorescence Intensity (MFI) over the negative control (unstimulated).
Conclusion
The integration of [2-(trimethyl-1H-pyrazol-4-yl)oxolan-3-yl]methanamine into the medicinal chemistry toolbox represents a masterclass in structure-based drug design. By combining the conformational rigidity of an oxolane ring with the precise steric and electrostatic profile of a trimethylpyrazole, researchers can successfully navigate the notoriously difficult HPK1/GLK selectivity paradigm. As these compounds progress through clinical trials, this specific pharmacophore stands as a foundational pillar in the quest to chemically reprogram the immune system against solid tumors.
References
- Diaminopyrimidine carboxamide inhibitors of hpk1 Source: WIPO / Google Patents URL
- Inhibitors of hpk1 and methods of use thereof Source: WIPO / Google Patents URL
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Synthetic chemistry enabling the discovery and development of a series of pyrazoles as HPK1 inhibitors Source: RSC Medicinal Chemistry / National Library of Medicine (PMC) URL:[Link]
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An updated review of small-molecule HPK1 kinase inhibitors (2016-present) Source: National Library of Medicine (PMC) URL:[Link]
